Cas no 357187-17-8 (Tert-butyl 5-methoxy-1H-pyrrolo[2,3-c]pyridine-1-carboxylate)

• Product Name: Tert-butyl 5-methoxy-1H-pyrrolo[2,3-c]pyridine-1-carboxylate
• CAS No: 357187-17-8
• MF: C₁₃H₁₆N₂O₃
• MW: 248.2777
• MDL: MFCD27979502
• CID: 4671358
• PubChem ID: 118939003
• Update Time: 2025-07-08

Tert-butyl 5-methoxy-1H-pyrrolo[2,3-c]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-methoxy-1H-pyrrolo[2,3-c]pyridine-1-carboxylate
• FCH3132970
• AK673479
• AX8328917
• 1H-Pyrrolo[2,3-c]pyridine-1-carboxylic acid, 5-methoxy-, 1,1-dimethylethyl ester
• C(C)(C)(C)OC(=O)N1C=CC=2C1=CN=C(C=2)OC
• 357187-17-8
• DS-20021
• C74840
• tert-butyl5-methoxy-1H-pyrrolo[2,3-c]pyridine-1-carboxylate
• SCHEMBL17583735
• DA-06471
• CS-0029861
• tert-butyl 5-methoxypyrrolo[2,3-c]pyridine-1-carboxylate
• AKOS030624913
• Tert-butyl 5-methoxy-1H-pyrrolo[2,3-c]pyridine-1-carboxylate

• MDL： MFCD27979502
• Inchi： 1S/C13H16N2O3/c1-13(2,3)18-12(16)15-6-5-9-7-11(17-4)14-8-10(9)15/h5-8H,1-4H3
• InChI Key： PPXVLCXIWGHXOY-UHFFFAOYSA-N
• SMILES： O(C(N1C=CC2=CC(=NC=C12)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 248.11609238g/mol
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 53.4

Additional information on Tert-butyl 5-methoxy-1H-pyrrolo[2,3-c]pyridine-1-carboxylate

Tert-butyl 5-methoxy-1H-pyrrolo[2,3-c]pyridine-1-carboxylate: A Comprehensive Overview

The compound Tert-butyl 5-methoxy-1H-pyrrolo[2,3-c]pyridine-1-carboxylate (CAS No. 357187-17-8) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of organic heterocyclic compounds, specifically pyrrolopyridines, which are known for their unique structural features and versatile reactivity. The tert-butyl group attached to the pyrrolopyridine ring introduces steric bulk, while the methoxy substituent at position 5 imparts electronic effects that can influence the compound's reactivity and stability. Recent studies have highlighted the importance of such structural motifs in drug design and materials science.

Pyrrolo[2,3-c]pyridine derivatives have gained considerable attention due to their ability to act as building blocks in the synthesis of complex molecules. The tert-butyl ester functionality in this compound is particularly valuable as it can serve as a protecting group during multi-step synthesis or as a directing group in further chemical transformations. Researchers have explored the use of such esters in the preparation of bioactive molecules, including potential candidates for anticancer and antiviral therapies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Tert-butyl 5-methoxy-1H-pyrrolo[2,3-c]pyridine-1-carboxylate through various methodologies. One notable approach involves the use of microwave-assisted synthesis, which has proven to significantly accelerate reaction times while maintaining high yields. This method has been particularly beneficial for preparing heterocyclic compounds with complex substitution patterns. Additionally, computational studies have provided deeper insights into the electronic properties of this compound, revealing its potential as a precursor for advanced materials such as organic semiconductors.

The methoxy group at position 5 plays a crucial role in modulating the electronic environment of the pyrrolopyridine ring. This substitution pattern has been shown to enhance the compound's solubility in organic solvents, making it more amenable for use in solution-phase reactions. Furthermore, studies on the photophysical properties of this compound have revealed its potential application in optoelectronic devices, where its absorption and emission characteristics could be tailored for specific purposes.

In terms of biological activity, Tert-butyl 5-methoxy-1H-pyrrolo[2,3-c]pyridine-1-carboxylate has demonstrated promising results in preliminary assays targeting enzyme inhibition and receptor binding. Its unique structure allows for interactions with biological macromolecules, making it a valuable lead compound in drug discovery programs. Recent research has focused on optimizing its pharmacokinetic properties to improve bioavailability and reduce toxicity profiles.

The integration of green chemistry principles into the synthesis and application of this compound has also been a topic of interest. Researchers have explored environmentally friendly methods for its preparation, including the use of recyclable catalysts and solvent systems. These efforts align with global initiatives to promote sustainable chemical practices while maintaining high standards of product quality.

In conclusion, Tert-butyl 5-methoxy-1H-pyrrolo[2,3-c]pyridine-1-carboxylate (CAS No. 357187-17-8) stands out as a versatile and multifaceted compound with applications spanning from pharmaceuticals to materials science. Its unique structural features and reactivity make it an invaluable tool for scientists seeking to develop innovative solutions across diverse fields. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.